N-(1-(4-Ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C27H23N5O3/c1-2-20-16-24(33)30-27(28-20)32-23(17-21(31-32)22-14-9-15-35-22)29-26(34)25(18-10-5-3-6-11-18)19-12-7-4-8-13-19/h3-17,25H,2H2,1H3,(H,29,34)(H,28,30,33)
• InChI Key: NYTNPXLUEWMJCD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H23N5O3
• Molecular Weight: 465.5 g/mol

Description

N-(1-(4-Ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C27H23N5O3 and its molecular weight is 465.513. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Derivatives

• N-(1-(4-Ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide, a complex heterocyclic compound, has applications in the synthesis of novel isoxazolines and isoxazoles, which are formed through [3+2] cycloaddition reactions (Rahmouni et al., 2014).

Biological Evaluation for Anticancer and Antimicrobial Activities

• Research indicates potential in the development of antimicrobial and anticancer agents. Novel pyrazole derivatives with various moieties, including the subject compound, have shown higher anticancer activity compared to reference drugs and have exhibited significant antimicrobial properties (Hafez et al., 2016).
• Another study evaluated novel pyrazolopyrimidines derivatives as both anticancer and anti-5-lipoxygenase agents. These derivatives include structures related to N-(1-(4-Ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide, highlighting its relevance in cancer research and inflammation control (Rahmouni et al., 2016).

Antioxidant Activity and Coordination Complexes

• The compound has also been investigated for its role in forming coordination complexes with metal ions, which demonstrate significant antioxidant activity. This aspect is important in the study of oxidative stress and related diseases (Chkirate et al., 2019).

Synthesis of Other Heterocyclic Compounds

• The chemical structure of N-(1-(4-Ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide lends itself to the synthesis of various heterocyclic compounds, which are explored for their potential biological and pharmacological properties (Youssef et al., 2011).

Antiinflammatory Properties

• Additionally, derivatives of this compound have been studied for their antiinflammatory properties, showing promising results in reducing inflammation without causing significant side effects, which is crucial in the development of safer antiinflammatory drugs (Auzzi et al., 1983).